Cas no 1378577-19-5 (4-Chloro-2-methylisoindolin-1-one)

• Product Name: 4-Chloro-2-methylisoindolin-1-one
• CAS No: 1378577-19-5
• MF: C₉H₈ClNO
• MW: 181.618921279907
• CID: 1091432
• PubChem ID: 72207212
• Update Time: 2025-06-08

4-Chloro-2-methylisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methylisoindolin-1-one
• 4-chloro-2-methyl-3H-isoindol-1-one
• SB65982
• 1H-Isoindol-1-one, 4-chloro-2,3-dihydro-2-methyl-
• SCHEMBL17951925
• 1378577-19-5
• DB-195447
• 4-Chloro-2,3-dihydro-2-methyl-1h-isoindol-1-one

• Inchi： 1S/C9H8ClNO/c1-11-5-7-6(9(11)12)3-2-4-8(7)10/h2-4H,5H2,1H3
• InChI Key： HCIUAPXSQRZTLT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(N(C)CC=21)=O

Computed Properties

• Exact Mass: 181.0294416g/mol
• Monoisotopic Mass: 181.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 4-Chloro-2-methylisoindolin-1-one

4-Chloro-2-methylisoindolin-1-one (CAS No. 1378577-19-5): An Overview of Its Properties and Applications

4-Chloro-2-methylisoindolin-1-one (CAS No. 1378577-19-5) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro substituent and a methyl group on the isoindoline ring. These features contribute to its diverse chemical and biological properties, making it a valuable candidate for various applications.

The isoindoline scaffold is a well-known heterocyclic system that has been extensively studied for its potential in drug discovery and development. The presence of the chloro and methyl substituents in 4-Chloro-2-methylisoindolin-1-one imparts specific functionalities that can influence its reactivity, solubility, and biological activity. These properties make it an attractive target for researchers exploring new therapeutic agents.

Recent studies have highlighted the potential of 4-Chloro-2-methylisoindolin-1-one in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. Specifically, it has been found to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are central to the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory properties, 4-Chloro-2-methylisoindolin-1-one has also demonstrated promising antitumor activity. A study published in the Cancer Research journal reported that this compound can induce apoptosis in cancer cells by modulating the expression of specific genes involved in cell cycle regulation and apoptosis. The mechanism of action involves the activation of caspase pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

The synthetic accessibility of 4-Chloro-2-methylisoindolin-1-one is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 2-chlorobenzaldehyde with methylamine followed by cyclization under appropriate conditions. This approach allows for the facile preparation of the compound in high yields, facilitating its use in large-scale studies.

Beyond its therapeutic applications, 4-Chloro-2-methylisoindolin-1-one has also found utility as a building block in organic synthesis. Its versatile reactivity makes it a valuable intermediate for the synthesis of more complex molecules with diverse functionalities. For example, it can be used as a starting material for the preparation of compounds with enhanced pharmacological properties or improved physicochemical characteristics.

In conclusion, 4-Chloro-2-methylisoindolin-1-one (CAS No. 1378577-19-5) is a multifaceted compound with significant potential in both fundamental research and applied pharmaceutical development. Its unique structural features, combined with its diverse biological activities, make it an important molecule for further investigation. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.